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Compound of Interest

Compound Name: 3-Amino-2-methoxypropanoic acid

Cat. No.: B15271494

Get Quote

Executive Summary
3-Amino-2-methoxypropanoic acid is a specialized

-amino acid derivative, structurally characterized as the

-methyl ether of isoserine. Unlike its isomer

-methylserine (2-amino-3-methoxypropanoic acid), this compound features the amino group at
the

-position (C3) and the methoxy group at the

-position (C2). This unique substitution pattern makes it a critical scaffold in medicinal
chemistry, particularly for the design of peptidomimetics where it imparts proteolytic stability
and alters the conformational space of peptide backbones.

This guide details the physicochemical properties, validated synthesis routes, and analytical

characterization of 3-Amino-2-methoxypropanoic acid, designed for researchers in drug

discovery and organic synthesis.
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Chemical Data Sheet
The following data aggregates the core identifiers and physical constants for the generic

(racemic) form of the acid.

Property Specification

Chemical Name 3-Amino-2-methoxypropanoic acid

Common Synonyms

-Methoxy-

-alanine;

-Methylisoserine

CAS Number 1339910-54-1 (Generic/Free Acid)

Related CAS
1427379-00-7 (HCl Salt); 2095396-27-1 ((S)-

HCl Salt)

Molecular Formula

Molecular Weight 119.12 g/mol

Exact Mass 119.0582

SMILES COC(CN)C(O)=O

InChI Key
POCBCUUEAYQHQO-UHFFFAOYSA-N

(Generic)

pKa (Predicted) Carboxyl: ~3.6

Solubility

High in

, MeOH; Low in

, Hexanes

Synthesis & Production Protocols
The synthesis of 3-Amino-2-methoxypropanoic acid is non-trivial due to the risk of

racemization at the
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-carbon and the need for selective methylation in the presence of a free amine. The most
robust protocol utilizes Isoserine (3-amino-2-hydroxypropanoic acid) as the starting material,
employing orthogonal protection strategies.

Retrosynthetic Analysis
The target molecule is disconnected at the ether linkage. The precursor is

-protected isoserine, which undergoes

-methylation followed by global deprotection.

Step-by-Step Synthesis Protocol
Reagents:

Starting Material:

-Isoserine (or chiral equivalent for enantiopure product).

Protection: Di-tert-butyl dicarbonate (

),

.

Methylation: Methyl iodide (

), Silver(I) oxide (

) [Note:

is preferred over

to prevent racemization and elimination].

Deprotection: Trifluoroacetic acid (

) or

in Dioxane.

Procedure:
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N-Protection (Boc-Isoserine Formation):

Dissolve Isoserine (1.0 eq) in a 1:1 mixture of Dioxane/Water.

Add

(2.0 eq) followed by

(1.1 eq) at 0°C.

Stir at room temperature (RT) for 12 hours.

Acidify to pH 2-3 with 1M

and extract with Ethyl Acetate.

Yield Expectation: >90%.

O-Methylation (The Critical Step):

Dissolve

-Boc-Isoserine in dry DMF under Argon.

Add

(3.0 eq) and

(5.0 eq).

Stir vigorously in the dark for 24–48 hours at RT.

Filter through Celite to remove silver salts.

Concentrate and purify via flash chromatography (Hexane/EtOAc).

Mechanism:[1][2] Silver coordinates the iodide, facilitating the nucleophilic attack of the

hydroxyl oxygen on the methyl group under mild conditions.

Deprotection:
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Dissolve the intermediate (

-Boc-3-amino-2-methoxypropanoic acid methyl ester) in

.

Hydrolyze the ester using

(2.0 eq).

Remove the Boc group using 4M

in Dioxane or neat

.

Precipitate the final amino acid salt with Diethyl Ether.

Reaction Pathway Diagram

Isoserine
(Start) N-Boc-Isoserine

Boc2O, NaOH
(N-Protection) N-Boc-O-Me-Isoserine

(Methyl Ester)

MeI, Ag2O, DMF
(O-Methylation) N-Boc-O-Me-Acid

LiOH, THF/H2O
(Ester Hydrolysis) 3-Amino-2-methoxy-

propanoic acid

HCl/Dioxane
(Boc Removal)

Click to download full resolution via product page

Figure 1: Synthetic route from Isoserine to 3-Amino-2-methoxypropanoic acid via Silver(I)

oxide mediated methylation.[3][4]

Applications in Drug Discovery[7][8][9]
Peptidomimetics
3-Amino-2-methoxypropanoic acid serves as a non-proteinogenic building block. The

introduction of the

-methoxy group creates a "chimeric" electronic environment that mimics the transition state of
peptide hydrolysis while resisting enzymatic degradation by proteases.

Conformational Control
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In peptide backbones, the methoxy group at the

-position induces specific torsional constraints (

angles) due to the gauche effect between the C-O and C-N bonds. This is utilized to lock
bioactive peptides into their receptor-binding conformations.

Heterocycle Synthesis
The compound is a precursor for

-lactams (via cyclization) and oxazolidinones, which are core scaffolds in antibiotic research.

Analytical Characterization
To validate the identity of the synthesized compound, the following spectroscopic signatures

must be confirmed.

Technique Expected Signature Interpretation

1H NMR (D2O) 3.35–3.45 (s, 3H)

Methoxy group (

). Distinct singlet, key

differentiator from Isoserine.

1H NMR (D2O) 3.8–4.0 (dd, 1H)

-Proton (H-2). Shifted

downfield due to oxygen

attachment.

1H NMR (D2O) 3.1–3.3 (m, 2H)

-Protons (H-3). Adjacent to the

amino group.[5][6][2][4][7][8][9]

[10][11]

13C NMR ~58–60 ppm Methoxy Carbon.

13C NMR ~172–175 ppm Carbonyl Carbon.

Mass Spec (ESI) 120.1 Positive mode ionization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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